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Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367

An In-depth Technical Guide to 2-Bromo-4,5-difluorophenol (CAS No: 166281-37-4)
For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-difluorophenol, a
versatile chemical intermediate. Recognized for its unique combination of bromine and fluorine
substituents, this compound serves as a critical building block in the synthesis of complex
molecules for the pharmaceutical, agrochemical, and material science sectors.[1] This
document details its physicochemical properties, a representative synthetic approach, key
applications, spectroscopic profile, and essential safety and handling information.

Physicochemical Properties

2-Bromo-4,5-difluorophenol is typically a colorless to yellow clear liquid at room temperature.
[1][2] Its key properties are summarized below, providing essential data for reaction planning
and chemical handling.
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Property Value Source(s)
CAS Number 166281-37-4 [1][2][3]
Molecular Formula CeH3BrF20 [1][2]
Linear Formula BrCsH2(F)20H [3]
Molecular Weight 208.99 g/mol [11121[3]
Purity >96-99% (GC) [11[2][3][4]
Appearance Colorless to yellow clear liquid [1112]
Density 1.829 - 1.84 g/mL [1112][3]

Refractive Index

n20/D 1.53 - 1.531

[1](21[3]

Flash Point

81 °C (177.8 °F) - closed cup

[3]

Storage Conditions

Room Temperature, Air

Sensitive

[1](2]

Synthesis Pathway and Experimental Protocol

While specific proprietary synthesis methods may vary, a common and logical approach to

synthesizing 2-Bromo-4,5-difluorophenol is through the electrophilic bromination of 4,5-

difluorophenol. The fluorine atoms are deactivating, but the hydroxyl group is a strong ortho-,

para-director, guiding the bromine atom to the available ortho position.
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Caption: Proposed synthesis of 2-Bromo-4,5-difluorophenol.

General Experimental Protocol: Electrophilic
Bromination

This protocol is a generalized procedure based on standard organic chemistry principles for the
bromination of phenols.

e Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve 4,5-difluorophenol (1.0 eq) in a suitable inert solvent (e.g., carbon tetrachloride or
dichloromethane) under an inert atmosphere. Cool the mixture to 0-5 °C using an ice bath.

e Bromination: Slowly add a solution of bromine (1.0 eq) in the same solvent to the cooled,
stirring solution via the dropping funnel. The rate of addition should be controlled to maintain
the reaction temperature.

» Reaction: After the addition is complete, allow the reaction mixture to stir at low temperature
for a designated period, monitoring the reaction progress using Thin Layer Chromatography
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(TLC).

o Workup: Once the reaction is complete, quench the excess bromine with a saturated
agueous solution of sodium thiosulfate. Separate the organic layer, wash it with water and
brine, and then dry it over anhydrous sodium sulfate.

 Purification: Filter the drying agent and remove the solvent under reduced pressure. The
resulting crude product can be purified by vacuum distillation to yield pure 2-Bromo-4,5-
difluorophenol.

Applications in Research and Development

The strategic placement of bromo and fluoro groups makes 2-Bromo-4,5-difluorophenol a
highly valuable building block in modern synthesis.

o Pharmaceutical Development: It serves as a key intermediate in synthesizing Active
Pharmaceutical Ingredients (APIs).[1] The fluorine atoms can enhance metabolic stability
and binding affinity, while the bromine atom provides a reactive site for cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular
scaffolds.[5][6] This compound is valuable in developing targeted therapies.[1]

e Agrochemicals: The compound is utilized in the creation of novel herbicides and fungicides,
contributing to the development of more effective crop protection agents.[1][5]

o Material Science: It is employed in the synthesis of advanced polymers and coatings that
require high thermal and chemical stability.[1]
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Caption: Workflow for drug discovery using the title compound.

Spectroscopic Characterization Profile

While specific spectral data is not available in the cited search results, a theoretical profile can
be predicted based on the molecular structure.
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Spectroscopy

Expected Characteristics

1H NMR

Two signals are expected in the aromatic region
(approx. 6.5-8.0 ppm), each corresponding to a
single proton. The signals would likely appear
as doublets or doublet of doublets due to
coupling with adjacent fluorine atoms and the
other proton. A broad singlet for the hydroxyl
proton would also be present, with its chemical

shift dependent on concentration and solvent.

13C NMR

Six distinct signals are expected for the aromatic
carbons. The carbon atoms bonded to fluorine
will show large one-bond C-F coupling
constants. The chemical shifts will be influenced

by the bromo, fluoro, and hydroxyl substituents.

Mass Spec.

The molecular ion peak [M]* would exhibit a
characteristic isotopic pattern for bromine, with
two peaks of nearly equal intensity at m/z 208
and 210. Fragmentation patterns would likely

involve the loss of Br, CO, or HBr.

Safety and Handling Information

Proper handling of 2-Bromo-4,5-difluorophenol is crucial to ensure laboratory safety. It is

classified as an irritant.
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Hazard Information Details Source(s)

Signal Word Warning [3]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements S [31[7]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
vapors.P264: Wash skin
thoroughly after
handling.P280: Wear
protective gloves/eye
protection/face
protection.P302+P352: IF ON
Precautionary Statements SKIN: Wash with plenty of [31[7]
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling and Storage

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles with side shields, and a lab coat.[3][7] Use in a well-ventilated area or
a chemical fume hood.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The
compound is noted to be air-sensitive and is classified as a combustible liquid.[2][3]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[7]
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Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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